Cas no 635318-61-5 (1-(tert-butoxy)carbonylcyclopent-3-ene-1-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonylcyclopent-3-ene-1-carboxylic acid
• CAS No: 635318-61-5
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• MDL: MFCD24483723
• CID: 3294650
• PubChem ID: 21573420
• Update Time: 2025-05-24

1-(tert-butoxy)carbonylcyclopent-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-CYCLOPENTENE-1,1-DICARBOXYLIC ACID, 1-(1,1-DIMETHYLETHYL) ESTER
• 1-(tert-butoxycarbonyl)cyclopent-3-ene-1-carboxylicacid
• 1-(tert-butoxy)carbonylcyclopent-3-ene-1-carboxylic acid
• 1-[(tert-butoxy)carbonyl]cyclopent-3-ene-1-carboxylic acid
• AS-77514
• 1-[(tert-butoxy)carbonyl]cyclopent-3-ene-1-carboxylicacid
• SCHEMBL1087991
• Z1508954312
• 1-[(2-methylpropan-2-yl)oxycarbonyl]cyclopent-3-ene-1-carboxylic acid
• 1-(TERT-BUTOXYCARBONYL)CYCLOPENT-3-ENE-1-CARBOXYLIC ACID
• CS-0100229
• D95616
• EN300-299731
• AKOS033934088
• 635318-61-5
• DS-020614
• KAB31861
• 1-((tert-butoxy)carbonyl)cyclopent-3-ene-1-carboxylic acid
• 850-152-4

• MDL： MFCD24483723
• Inchi： 1S/C11H16O4/c1-10(2,3)15-9(14)11(8(12)13)6-4-5-7-11/h4-5H,6-7H2,1-3H3,(H,12,13)
• InChI Key： RZAVTKUGXSBXKP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C(=O)O)CC=CC1)=O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 1-(tert-butoxy)carbonylcyclopent-3-ene-1-carboxylic acid

Synthesis, Properties, and Applications of 1-(tert-Butoxycarbonyl)cyclopent-3-ene-1-carboxylic acid (CAS No. 635318-61-5)

The compound 1-(tert-butoxycarbonyl)cyclopent-3-ene-1-carboxylic acid, identified by CAS No. 635318-61-5, represents a structurally unique organic molecule with significant potential in medicinal chemistry and materials science. This compound combines a cyclopentenyl core—characterized by a strained three-membered ring (cyclopentenyl moiety)—with a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality. The presence of the strained cyclopentenyl ring imparts inherent reactivity and conformational flexibility, while the Boc group enables controlled deprotection in synthetic protocols. Recent studies highlight its utility as an intermediate in the synthesis of bioactive molecules, particularly in the development of anticancer agents and enzyme inhibitors.

Synthetic strategies for this compound have evolved significantly since its initial characterization. Traditional methods relied on Diels-Alder reactions between maleic anhydride derivatives and alkenes, followed by Boc protection via di-t-butyl dicarbonate (DCC) under optimized conditions. However, recent advancements reported in Tetrahedron Letters (2022) introduced a one-pot synthesis using palladium-catalyzed cross-coupling to directly install the cyclopentenyl fragment from readily available starting materials. This approach improves scalability and reduces waste generation, aligning with green chemistry principles.

In vitro studies published in Nature Communications (2023) demonstrated that derivatives of this compound exhibit selective inhibition of histone deacetylases (HDACs), a target class for epigenetic therapies. The cyclopentenyl system enhances membrane permeability compared to rigid aromatic analogs, while the Boc group ensures stability during formulation. Furthermore, computational docking analyses revealed that the strained ring adopts a conformation complementary to HDAC active sites, rationalizing its efficacy.

In materials research, this compound serves as a precursor for stimuli-responsive polymers due to its dual functional groups. A 2024 study in Advanced Materials described copolymerization with azobenzene units to create light-switchable hydrogels. The cyclopentenyl moiety acts as an energy storage site for photochemical isomerization, while the carboxylic acid provides anchoring points for crosslinking agents. Such systems find applications in drug delivery platforms where spatiotemporal control over release is critical.

Spectroscopic characterization confirms its purity: ^¹H NMR spectra exhibit distinct signals at δ 5.0–5.4 ppm corresponding to the cyclopentenyl protons adjacent to the double bond, while ^¹³C NMR identifies resonances consistent with both the Boc group (δ 80–84 ppm) and carboxylic acid carbonyl (δ 170–174 ppm). Thermogravimetric analysis indicates thermal stability up to 200°C under nitrogen atmosphere, suitable for high-throughput screening processes.

Ongoing research explores its role as an intermediate in total syntheses of complex natural products such as vinca alkaloids and polyketides. A collaborative effort between MIT and Scripps Research (preprint 2024) utilized this compound as a chiral building block in asymmetric catalysis protocols involving rhodium complexes, achieving enantiomeric excesses exceeding 98%. These advancements underscore its versatility across diverse chemical disciplines.